2-(1-Propylpiperidin-4-yl)benzoic acid

• IUPAC Name: 2-(1-propylpiperidin-4-yl)benzoic acid
• InChI: InChI=1S/C15H21NO2/c1-2-9-16-10-7-12(8-11-16)13-5-3-4-6-14(13)15(17)18/h3-6,12H,2,7-11H2,1H3,(H,17,18)
• InChI Key: VHCNTGSKSDSDMX-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)C2=CC=CC=C2C(=O)O
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

2-(1-Propylpiperidin-4-yl)benzoic acid is a benzoic acid derivative featuring a 1-propylpiperidin-4-yl substituent at the 2-position of the benzene ring. The compound combines a lipophilic piperidine moiety with a carboxylic acid functional group, which may confer unique physicochemical and biological properties. Piperidine derivatives are commonly explored in medicinal chemistry due to their versatility in interacting with biological targets, such as enzymes and receptors.

Comparison with Similar Compounds

Structural Features

The compound’s structure distinguishes it from other benzoic acid derivatives through its 1-propylpiperidin-4-yl substituent. Key comparisons include:

• 2-Benzoylbenzoic Acid and Derivatives (e.g., 2-(4-methylbenzoyl)benzoic acid): These compounds replace the piperidine-propyl group with a benzoyl (aromatic ketone) moiety.
• 4-(4-Propylpiperazin-1-yl)benzoic Acid : This analog substitutes the piperidine ring with a piperazine ring and positions the substituent at the benzene’s 4-position. Piperazine’s additional nitrogen atom may enhance hydrogen-bonding capabilities compared to piperidine .
• 2-(2-Chlorophenoxy)benzoic Acid: Features a chlorophenoxy group instead of the piperidine-propyl chain, introducing halogen-based hydrophobicity and steric effects .

Table 1: Structural and Molecular Comparison

Compound	Substituent	Molecular Formula	Molar Mass (g/mol)	Key Structural Notes
2-(1-Propylpiperidin-4-yl)benzoic acid	1-Propylpiperidin-4-yl	C15H21NO2	~247.3	Basic piperidine N, lipophilic propyl chain
4-(4-Propylpiperazin-1-yl)benzoic acid	4-Propylpiperazin-1-yl	C14H20N2O2	248.32	Piperazine ring (two N atoms), 4-position substitution
2-Benzoylbenzoic acid	Benzoyl	C14H10O3	226.23	Aromatic ketone, no basic N
2-(2-Chlorophenoxy)benzoic acid	2-Chlorophenoxy	C13H9ClO3	262.68	Halogenated, ether linkage

Physicochemical Properties

• Solubility and Lipophilicity : The piperidine-propyl group in the target compound introduces both basicity (from the piperidine nitrogen) and lipophilicity (from the propyl chain). This contrasts with 2-benzoylbenzoic acid , which is more hydrophobic due to its aromatic ketone group .